Cas no 2167526-68-1 (methyl 4-methanesulfinylpiperidine-4-carboxylate)

• Product Name: methyl 4-methanesulfinylpiperidine-4-carboxylate
• CAS No: 2167526-68-1
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5990250
• PubChem ID: 137937502
• Update Time: 2025-06-08

methyl 4-methanesulfinylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methanesulfinylpiperidine-4-carboxylate
• Methyl 4-methylsulfinylpiperidine-4-carboxylate
• EN300-1069984
• 2167526-68-1

• Inchi： 1S/C8H15NO3S/c1-12-7(10)8(13(2)11)3-5-9-6-4-8/h9H,3-6H2,1-2H3
• InChI Key： CCRZBDJDIMIRQB-UHFFFAOYSA-N
• SMILES： S(C)(C1(C(=O)OC)CCNCC1)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 74.6Ų

Additional information on methyl 4-methanesulfinylpiperidine-4-carboxylate

Research Brief on Methyl 4-Methanesulfinylpiperidine-4-Carboxylate (CAS: 2167526-68-1): Recent Advances and Applications

Methyl 4-methanesulfinylpiperidine-4-carboxylate (CAS: 2167526-68-1) is a sulfoxide-containing piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique sulfinyl and ester functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of methyl 4-methanesulfinylpiperidine-4-carboxylate as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the sulfinyl group in this compound enhances the binding affinity of the inhibitors to the target protein, thereby improving their therapeutic efficacy. The study also reported improved pharmacokinetic properties, such as increased metabolic stability and oral bioavailability, when this compound was incorporated into the inhibitor scaffold.

In addition to its applications in kinase inhibitor development, methyl 4-methanesulfinylpiperidine-4-carboxylate has been investigated for its potential in central nervous system (CNS) drug discovery. A 2024 study in ACS Chemical Neuroscience revealed that derivatives of this compound exhibit promising activity as modulators of glutamate receptors, which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. The sulfinyl moiety was found to play a critical role in the compounds' ability to cross the blood-brain barrier, a major challenge in CNS drug development.

Recent advancements in synthetic methodologies have also expanded the accessibility of methyl 4-methanesulfinylpiperidine-4-carboxylate. A 2023 publication in Organic Letters described an efficient, enantioselective synthesis route for this compound using asymmetric oxidation techniques. This development is particularly significant for the production of chiral drug candidates, as the stereochemistry of the sulfinyl group can profoundly influence biological activity.

Looking ahead, methyl 4-methanesulfinylpiperidine-4-carboxylate continues to be a focus of research in drug discovery. Its unique structural features and demonstrated utility in multiple therapeutic areas make it a valuable scaffold for the development of next-generation pharmaceuticals. Future studies are expected to explore its applications in emerging fields such as targeted protein degradation and covalent inhibitor design, further solidifying its position as a key intermediate in medicinal chemistry.